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Introduction

Hydrogen peroxide (H₂O₂) is a powerful oxidizing agent with diverse applications in research,

pharmaceuticals, and various industries as a disinfectant, bleaching agent, and antiseptic.[1][2]

Accurate determination of its concentration is crucial for ensuring its efficacy and safety in

these applications.[1] Permanganometric titration is a reliable and widely used redox titration

method for quantifying hydrogen peroxide.[3] This method is based on the oxidation of

hydrogen peroxide by a standardized solution of potassium permanganate (KMnO₄) in an

acidic medium.[4][5]

Principle of the Method

The titration is based on a redox reaction between potassium permanganate, a strong oxidizing

agent, and hydrogen peroxide, which acts as a reducing agent in this context.[4][6] The

reaction is carried out in a sulfuric acid solution to provide the necessary acidic environment.[5]

The permanganate ion (MnO₄⁻) is intensely purple, while the manganese(II) ion (Mn²⁺)

produced upon its reduction is nearly colorless.[1][7] This distinct color change serves as a self-

indicator for the endpoint of the titration.[8][9] The endpoint is reached when all the hydrogen

peroxide has been oxidized, and the slightest excess of potassium permanganate imparts a

persistent faint pink color to the solution.[4][5]

The balanced chemical equation for the reaction is:
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2KMnO₄ + 5H₂O₂ + 3H₂SO₄ → K₂SO₄ + 2MnSO₄ + 8H₂O + 5O₂[10]

From this stoichiometry, it is evident that 2 moles of potassium permanganate react with 5

moles of hydrogen peroxide.[6]

Applications

This titration method is applicable for determining the concentration of aqueous hydrogen

peroxide solutions across a range of concentrations, from as low as 0.25% to 70% by weight.

[11] It is a standard quality control procedure in the production and use of hydrogen peroxide.

The method is also valuable in research and development settings for monitoring the stability of

hydrogen peroxide solutions and for various analytical applications where precise

concentration is required.[1]

Experimental Protocol
1. Reagents and Equipment

Reagents:

Standardized potassium permanganate solution (e.g., 0.1 N or 0.02 M)[4]

Hydrogen peroxide solution (sample of unknown concentration)

Sulfuric acid (H₂SO₄), concentrated and diluted (e.g., 1:4 v/v)[4]

Distilled or deionized water[3]

(Optional for standardization) Sodium oxalate (Na₂C₂O₄) as a primary standard[6][8]

Equipment:

Burette (50 mL)[12]

Pipettes (various sizes)

Volumetric flasks (for dilutions)[12]
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Erlenmeyer flasks (250 mL or 500 mL)[3][4]

Analytical balance[5]

Beakers[5]

Graduated cylinders

Magnetic stirrer and stir bar (optional, but recommended for manual titration)

Safety goggles, lab coat, and gloves[7][13]

2. Preparation of Solutions

Potassium Permanganate (KMnO₄) Solution (approx. 0.1 N):

Weigh approximately 3.2 g of KMnO₄ and dissolve it in 1000 mL of distilled water.[8][14]

Heat the solution on a water bath for about an hour to oxidize any organic matter present.

[15][16]

Allow the solution to stand for at least 2 days in the dark to allow for the precipitation of

manganese dioxide (MnO₂).[8][14]

Carefully filter the solution through glass wool to remove the MnO₂ precipitate.[8][15] Store

the standardized solution in a dark, stoppered bottle.[8]

Standardization of Potassium Permanganate Solution: The KMnO₄ solution must be

standardized against a primary standard, such as sodium oxalate (Na₂C₂O₄). This involves

titrating a known weight of sodium oxalate (dissolved in sulfuric acid and heated to about

70°C) with the KMnO₄ solution until a faint pink color persists.[6][8][13]

Sulfuric Acid (H₂SO₄) Solution (1:4 v/v): Carefully and slowly add one volume of

concentrated sulfuric acid to four volumes of distilled water while stirring. Caution: Always

add acid to water, never the other way around, as the dilution process is highly exothermic.

[1]

3. Titration Procedure

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://unacademy.com/content/jee/study-material/chemistry/concentration-of-hydrogen-peroxide/
https://www.titrations.info/permanganate-titration-hydrogen-peroxide
https://products.evonik.com/assets/24/93/Evonik_Determination_of_hydrogen_peroxide_concentration_by_titration_with_potassium_permanganate_EN_Asset_2352493.pdf
https://products.evonik.com/assets/24/93/Evonik_Determination_of_hydrogen_peroxide_concentration_by_titration_with_potassium_permanganate_EN_Asset_2352493.pdf
https://lieferscience.weebly.com/uploads/1/0/9/9/109985151/lab_h2o2_redox_titration.pdf
https://www.researchgate.net/profile/Luma-Ahmed/post/How-to-determine-the-concentration-of-hydrogen-peroxide-10-micromole-500-micromole-in-a-solution/attachment/5aed8fc4b53d2f63c3c9fccf/AS%3A622882950492160%401525518276208/download/Determined+H2O2+by+Redox+method.pdf
https://copharm.uobaghdad.edu.iq/wp-content/uploads/sites/6/uploads/activities%202014/lab.pdf%203/2.%20Prep.%20&%20Std.%20of%20pot.%20permangante.pdf
https://courseware.cutm.ac.in/wp-content/uploads/2020/06/pot.-permanganate-pdf.pdf
https://www.pharmaguideline.com/2010/09/preparation-and-standardization-of-002_6904.html
https://pharmaguddu.com/preparation-and-standardization-of-potassium-permanganate/
https://copharm.uobaghdad.edu.iq/wp-content/uploads/sites/6/uploads/activities%202014/lab.pdf%203/2.%20Prep.%20&%20Std.%20of%20pot.%20permangante.pdf
https://courseware.cutm.ac.in/wp-content/uploads/2020/06/pot.-permanganate-pdf.pdf
https://copharm.uobaghdad.edu.iq/wp-content/uploads/sites/6/uploads/activities%202014/lab.pdf%203/2.%20Prep.%20&%20Std.%20of%20pot.%20permangante.pdf
https://www.pharmaguideline.com/2010/09/preparation-and-standardization-of-002_6904.html
https://copharm.uobaghdad.edu.iq/wp-content/uploads/sites/6/uploads/activities%202014/lab.pdf%203/2.%20Prep.%20&%20Std.%20of%20pot.%20permangante.pdf
https://m.youtube.com/watch?v=L940Ye4zRB0
https://copharm.uobaghdad.edu.iq/wp-content/uploads/sites/6/uploads/activities%202014/lab.pdf%203/2.%20Prep.%20&%20Std.%20of%20pot.%20permangante.pdf
https://www.researchgate.net/profile/Luma-Ahmed/post/How-to-determine-the-concentration-of-hydrogen-peroxide-10-micromole-500-micromole-in-a-solution/attachment/5aed8fc4b53d2f63c3c9fccf/AS%3A622882950492160%401525518276208/download/Determined+H2O2+by+Redox+method.pdf
https://wongchemistry.weebly.com/uploads/5/1/3/6/5136424/lab_redox_titration.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation:

Accurately pipette a specific volume of the hydrogen peroxide sample into an Erlenmeyer

flask. The sample size should be chosen based on the expected concentration to ensure

an appropriate titrant volume is used.[4] For example, for a 3% H₂O₂ solution, 1.00 mL can

be used.[1]

Dilute the sample with a significant volume of distilled water (e.g., to about 200 mL) to

ensure the endpoint is clearly visible.[4]

Add approximately 20 mL of the diluted sulfuric acid solution to the flask to acidify the

solution.[4]

Burette Preparation:

Rinse a clean 50 mL burette with a small amount of the standardized potassium

permanganate solution.

Fill the burette with the KMnO₄ solution, ensuring there are no air bubbles in the tip.[1]

Record the initial volume of the KMnO₄ solution to two decimal places.[1][12]

Titration:

Place the Erlenmeyer flask containing the acidified hydrogen peroxide solution on a white

background to easily observe the color change.

Slowly add the potassium permanganate solution from the burette to the flask while

constantly swirling the flask to ensure thorough mixing.[1]

The purple color of the permanganate will disappear as it reacts with the hydrogen

peroxide.[1]

Continue the titration until the endpoint is reached. The endpoint is indicated by the first

appearance of a faint but permanent pink color that persists for at least 30 seconds after

swirling.[3][4][5]

Record the final volume of the KMnO₄ solution from the burette.[12]
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Replicate Measurements:

Repeat the titration at least two more times to ensure the results are consistent and

reproducible.[12]

4. Calculation of Hydrogen Peroxide Concentration

The concentration of the hydrogen peroxide solution can be calculated using the following

formula derived from the stoichiometry of the reaction:

M₁V₁ / n₁ = M₂V₂ / n₂

Where:

M₁ = Molarity of the KMnO₄ solution

V₁ = Volume of the KMnO₄ solution used in the titration

n₁ = Number of moles of KMnO₄ in the balanced equation (n₁ = 2)

M₂ = Molarity of the H₂O₂ solution

V₂ = Volume of the H₂O₂ solution taken for titration

n₂ = Number of moles of H₂O₂ in the balanced equation (n₂ = 5)

Rearranging the formula to solve for the molarity of H₂O₂ (M₂):

M₂ = (M₁V₁n₂) / (V₂n₁)

To express the concentration as a percentage by weight (% w/w), further calculations are

needed, taking into account the density of the solution and the molar mass of H₂O₂ (34.0147

g/mol ).[6][12]
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Caption: Workflow for H₂O₂ titration with KMnO₄.

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including safety goggles, a

lab coat, and gloves, as both potassium permanganate and sulfuric acid are hazardous.[7]

[13]

Handle concentrated sulfuric acid with extreme care in a fume hood. Remember to add acid

to water slowly, not the reverse.[1]

Potassium permanganate is a strong oxidizing agent and can stain skin and clothing.[1]

Dispose of all chemical waste according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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